Cas no 70288-65-2 (Methyl 2,4-dibromobutanoate)

• Product Name: Methyl 2,4-dibromobutanoate
• CAS No: 70288-65-2
• MF: C₅H₈Br₂O₂
• MW: 259.923820495605
• CID: 59076
• PubChem ID: 57649052
• Update Time: 2025-05-21

Methyl 2,4-dibromobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dibromobutanoate
• methyl 2,4-dibromobutyrate
• 2,4-DibroMo Methyl butyrate
• BUTANOIC ACID,2,4-DIBROMO-METHYL ESTER
• AS-15440
• DTXSID40990491
• Butanoic acid,2,4-dibromo-,methyl ester
• Methyl2,4-dibromobutyrate
• CS-W001109
• EN300-41947
• methyl2,4-dibromobutanoate
• A876435
• J-522654
• NSC167181
• A836828
• FT-0699942
• SY017663
• AMY30914
• FT-0641283
• MFCD00130152
• SCHEMBL1107132
• Methyl 2,4-dibromobutyrate, >=97.0% (GC)
• 70288-65-2
• PB42483
• 2,4-Dibromo-butyric acid methyl ester
• 29547-04-4
• NSC-167181
• Butanoic acid, 2,4-dibromo-, methyl ester
• AKOS015915270
• 2,4-dibromobutanoic acid methyl ester
• DQHIGEQXJBMKKY-UHFFFAOYSA-N
• methyl-2,4-dibromobutyrate
• 2,4-dibromobutyric acid methyl ester
• DB-049905
• STL557622
• BBL103812
• DB-019882
• 629-559-4
• 812-006-8
• DTXCID601417591

• MDL： MFCD00130152
• Inchi： 1S/C5H8Br2O2/c1-9-5(8)4(7)2-3-6/h4H,2-3H2,1H3
• InChI Key： DQHIGEQXJBMKKY-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)CCBr

Computed Properties

• Exact Mass: 257.88900
• Monoisotopic Mass: 257.889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.840 g/mL at 20 °C(lit.)
• Melting Point: No data available
• Boiling Point: 236.9±25.0 °C at 760 mmHg
• Flash Point: 97.1±23.2 °C
• Refractive Index: 1.512
• PSA: 26.30000
• LogP: 1.70790
• Vapor Pressure: No data available

Methyl 2,4-dibromobutanoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Methyl 2,4-dibromobutanoate

Methyl 2,4-Dibromobutanoate: A Comprehensive Overview

Methyl 2,4-dibromobutanoate (CAS No. 70288-65-2) is a versatile organic compound with significant applications in various fields of chemistry. This compound, also known as Methyl 2,4-dibromobutanoate, is a brominated ester that has garnered attention due to its unique chemical properties and potential uses in synthetic chemistry. In recent years, advancements in its synthesis and applications have been documented in numerous scientific studies, making it a subject of interest for researchers and industry professionals alike.

The structure of Methyl 2,4-dibromobutanoate consists of a butanoate backbone with bromine atoms attached at the 2nd and 4th positions. This arrangement imparts the compound with distinct reactivity and stability. The presence of bromine atoms makes it a valuable intermediate in the synthesis of various brominated compounds, including pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in the development of novel antibacterial agents, where its bromine functionality plays a crucial role in enhancing bioactivity.

One of the key areas where Methyl 2,4-dibromobutanoate has shown promise is in organic synthesis. Its ability to undergo various transformations, such as nucleophilic substitution and elimination reactions, has made it an essential building block in constructing complex molecules. For instance, researchers have utilized it as a precursor for synthesizing α-bromo ketones and esters, which are critical intermediates in drug discovery. The compound's reactivity is further enhanced by its ester group, which facilitates further functionalization through hydrolysis or transesterification.

In terms of industrial applications, Methyl 2,4-dibromobutanoate is widely used as an intermediate in the production of flame retardants. Its bromine content contributes to the flame-retardant properties of polymers and other materials. Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its effectiveness.

Another emerging application of Methyl 2,4-dibromobutanoate is in the field of material science. Researchers have investigated its use as a monomer for synthesizing polymeric materials with tailored properties. For example, its incorporation into polyurethanes has been shown to improve thermal stability and mechanical strength. These findings underscore its potential in developing high-performance materials for aerospace and automotive industries.

From a safety standpoint, understanding the handling and storage requirements of Methyl 2,4-dibromobutanoate is crucial. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken during synthesis and use to ensure compliance with safety regulations. Recent studies have also focused on its environmental impact, with efforts directed toward developing biodegradable alternatives or recycling methods to minimize waste.

In conclusion, Methyl 2,4-dibromobutanoate (CAS No. 70288-65-2) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties make it an invaluable tool in organic synthesis and material science. As research continues to uncover new uses and improve synthesis methods, this compound will likely play an even more significant role in advancing technological innovations while maintaining eco-friendly practices.